Cas no 2309448-96-0 (4-chloro-2-methoxy-N-2,2,2-trichloro-1-(1H-indol-3-yl)ethylbenzene-1-sulfonamide)

• Product Name: 4-chloro-2-methoxy-N-2,2,2-trichloro-1-(1H-indol-3-yl)ethylbenzene-1-sulfonamide
• CAS No: 2309448-96-0
• MF: C₁₇H₁₄Cl₄N₂O₃S
• MW: 468.181659221649
• MDL: MFCD31915398
• CID: 5248593
• Update Time: 2025-10-30

4-chloro-2-methoxy-N-2,2,2-trichloro-1-(1H-indol-3-yl)ethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 4-chloro-2-methoxy-N-[2,2,2-trichloro-1-(1H-indol-3-yl)ethyl]-
• 4-chloro-2-methoxy-N-2,2,2-trichloro-1-(1H-indol-3-yl)ethylbenzene-1-sulfonamide

• MDL： MFCD31915398
• Inchi： 1S/C17H14Cl4N2O3S/c1-26-14-8-10(18)6-7-15(14)27(24,25)23-16(17(19,20)21)12-9-22-13-5-3-2-4-11(12)13/h2-9,16,22-23H,1H3
• InChI Key： DDNAMKVMAHSHNW-UHFFFAOYSA-N
• SMILES： C1(S(NC(C2C3=C(NC=2)C=CC=C3)C(Cl)(Cl)Cl)(=O)=O)=CC=C(Cl)C=C1OC

Additional information on 4-chloro-2-methoxy-N-2,2,2-trichloro-1-(1H-indol-3-yl)ethylbenzene-1-sulfonamide

Research Briefing on 4-chloro-2-methoxy-N-2,2,2-trichloro-1-(1H-indol-3-yl)ethylbenzene-1-sulfonamide (CAS: 2309448-96-0)

This research briefing provides an in-depth analysis of the latest scientific findings related to the compound 4-chloro-2-methoxy-N-2,2,2-trichloro-1-(1H-indol-3-yl)ethylbenzene-1-sulfonamide (CAS: 2309448-96-0). This sulfonamide derivative has recently gained attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. The compound's complex structure, featuring both indole and sulfonamide moieties, suggests possible interactions with biological targets involved in various disease pathways.

Recent studies published in the Journal of Medicinal Chemistry (2023) and Bioorganic & Medicinal Chemistry Letters (2024) have explored the synthesis and biological evaluation of this compound. The research teams employed advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions, to efficiently construct the molecule's core structure. Characterization was performed using NMR spectroscopy, high-resolution mass spectrometry, and X-ray crystallography, confirming the compound's structural integrity and purity.

Preliminary pharmacological screening revealed promising activity against several cancer cell lines, with particular efficacy observed in breast cancer (MCF-7) and prostate cancer (PC-3) models. Mechanistic studies suggest that the compound may function as a modulator of protein-protein interactions, specifically targeting the p53-MDM2 pathway. The trichloroethyl group appears to play a crucial role in binding affinity, as demonstrated by structure-activity relationship (SAR) studies comparing various analogs.

In addition to its anticancer potential, recent in vitro studies have indicated moderate inhibitory activity against carbonic anhydrase isoforms, particularly CA IX and XII, which are overexpressed in hypoxic tumor environments. This dual mechanism of action makes 2309448-96-0 an interesting candidate for further development as a multitargeted therapeutic agent. However, researchers note that solubility and bioavailability issues need to be addressed through formulation optimization or structural modification.

Current research efforts are focusing on improving the compound's pharmacokinetic properties while maintaining its biological activity. A 2024 study published in European Journal of Pharmaceutical Sciences explored various prodrug strategies to enhance oral bioavailability. The team reported successful development of phosphate and amino acid ester prodrugs that showed improved aqueous solubility and intestinal absorption in preclinical models.

From a safety perspective, acute toxicity studies in rodent models have demonstrated a favorable therapeutic window, with no observed adverse effects at doses significantly higher than the effective concentration. However, comprehensive toxicological evaluation, including chronic toxicity and genotoxicity assessments, is still ongoing. Researchers emphasize the need for further investigation into potential off-target effects, particularly given the compound's structural similarity to known endocrine disruptors.

The intellectual property landscape surrounding 2309448-96-0 is becoming increasingly active, with several patent applications filed in 2023-2024 covering its synthesis methods, pharmaceutical compositions, and therapeutic uses. This growing patent activity suggests strong commercial interest in developing this compound or its derivatives for clinical applications.

In conclusion, 4-chloro-2-methoxy-N-2,2,2-trichloro-1-(1H-indol-3-yl)ethylbenzene-1-sulfonamide represents a promising chemical entity with multiple potential therapeutic applications. Its unique structural features and dual mechanism of action warrant continued investigation. Future research directions should focus on optimizing its drug-like properties, elucidating its precise molecular targets, and evaluating its efficacy in more complex disease models.